
Technical Support Center: pTH (73-84) for Cell
Culture Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: pTH (73-84) (human)

Cat. No.: B3259678 Get Quote

This technical support center provides guidance on the solubility and use of parathyroid

hormone fragment (73-84) in cell culture media for researchers, scientists, and drug

development professionals.

Frequently Asked Questions (FAQs)
Q1: What is pTH (73-84) and what is its function?

Parathyroid hormone (PTH) is an 84-amino acid peptide that plays a crucial role in calcium and

phosphate homeostasis.[1] PTH is metabolized into various fragments, and the C-terminal

fragment pTH (73-84) is one of these circulating peptides. While the full-length PTH (1-84) and

the N-terminal fragments are well-characterized, C-terminal fragments are also subjects of

research for their potential biological activities.

Q2: What is the recommended solvent for reconstituting lyophilized pTH (73-84)?

For a related fragment, PTH (7-84), it is recommended to reconstitute the lyophilized peptide in

sterile, deionized water to a concentration of at least 100 µg/mL.[2] This can then be further

diluted into other aqueous solutions.[2] For another PTH fragment, hPTH(1–84), dissolution in

0.1 M acetic acid has been reported, which may suggest that a slightly acidic environment can

aid in solubilization.[3]

Q3: How should I store pTH (73-84) solutions?
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Lyophilized pTH (73-84) should be stored at -20°C. Once reconstituted, aliquots of the stock

solution can be stored at -20°C for up to one month or at -80°C for up to six months to minimize

freeze-thaw cycles.[4] For short-term storage of a related fragment, PTH (7-84), 4°C for 2-7

days is suggested.[2] To improve stability, especially with repeated freeze-thaw cycles, adding

a carrier protein such as 0.1% Bovine Serum Albumin (BSA) or Human Serum Albumin (HSA)

to the stock solution is recommended.[2]

Q4: Can I dissolve pTH (73-84) directly into my cell culture medium?

It is generally not recommended to dissolve lyophilized peptides directly into complex solutions

like cell culture media. The high salt and protein content of the media can interfere with the

dissolution of the peptide and may lead to precipitation. The best practice is to first create a

concentrated stock solution in a recommended solvent like sterile water and then dilute this

stock solution to the final desired concentration in the cell culture medium.
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Problem Possible Cause Suggested Solution

The lyophilized pTH (73-84)

powder will not dissolve.

The peptide has formed

aggregates.

Gently vortex or sonicate the

solution for a short period. If

insolubility persists, consider

using a small amount of a

solubilizing agent like a few

microliters of acetic acid,

followed by dilution with sterile

water.

Precipitate forms after diluting

the stock solution in cell culture

media.

The final concentration of the

peptide is too high for the

media, or the peptide is

interacting with components in

the media.

Ensure the stock solution is

fully dissolved before diluting.

Try diluting the stock solution

further before adding it to the

culture media. Perform a

small-scale test to determine

the maximum soluble

concentration in your specific

cell culture medium.

Loss of peptide activity in my

experiments.

The peptide has degraded due

to improper storage or multiple

freeze-thaw cycles.

Aliquot the stock solution into

single-use vials to avoid

repeated freeze-thaw cycles.

Ensure storage at the

recommended temperatures

(-20°C or -80°C). The addition

of a carrier protein (0.1% BSA

or HSA) to the stock solution

can help stabilize the peptide.

[2]

Experimental Protocols
Protocol 1: Reconstitution of Lyophilized pTH (73-84)
Objective: To prepare a concentrated stock solution of pTH (73-84).

Materials:
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Lyophilized pTH (73-84)

Sterile, deionized water

Sterile, low-protein binding microcentrifuge tubes

Pipettes and sterile, low-retention pipette tips

Procedure:

Before opening, centrifuge the vial of lyophilized pTH (73-84) at a low speed for a few

seconds to ensure the powder is at the bottom of the vial.

Carefully open the vial.

Add the required volume of sterile, deionized water to achieve a stock solution concentration

of at least 100 µg/mL (as recommended for the similar PTH (7-84) fragment).[2] For

example, to make a 1 mg/mL stock solution from 1 mg of peptide, add 1 mL of sterile water.

Gently vortex the vial to mix. If the peptide does not dissolve completely, brief sonication (10-

20 seconds) in a water bath sonicator may be helpful.

Once dissolved, aliquot the stock solution into sterile, low-protein binding microcentrifuge

tubes for storage.

Protocol 2: Preparation of Working Solution in Cell
Culture Media
Objective: To prepare the final working concentration of pTH (73-84) in cell culture medium.

Materials:

pTH (73-84) stock solution (from Protocol 1)

Complete cell culture medium (e.g., DMEM with 10% FBS)

Sterile tubes

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://novateinbio.com/proteins/1164705-PTH-7-84-Human.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3259678?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pipettes and sterile pipette tips

Procedure:

Thaw an aliquot of the pTH (73-84) stock solution at room temperature or on ice.

Calculate the volume of the stock solution needed to achieve the desired final concentration

in your cell culture medium.

In a sterile tube, add the required volume of the pTH (73-84) stock solution to the appropriate

volume of pre-warmed complete cell culture medium.

Mix gently by pipetting up and down or by inverting the tube.

The working solution is now ready to be added to your cell cultures.

Data Presentation
Table 1: Solubility and Storage Recommendations for pTH Fragments

Parameter

Recommendation for

pTH (73-84)

(Inferred)

Supporting Evidence

from Related

Fragments

Citation

Reconstitution Solvent
Sterile, deionized

water

Recommended for

PTH (7-84)
[2]

Stock Solution

Concentration
≥100 µg/mL

Recommended for

PTH (7-84)
[2]

Long-term Storage

(Stock)

-80°C (up to 6

months)

Recommended for

pTH (39-84)
[4]

Short-term Storage

(Stock)
-20°C (up to 1 month)

Recommended for

pTH (39-84)
[4]

Carrier Protein
0.1% BSA or HSA

recommended

Recommended for

PTH (7-84) to prevent

degradation

[2]
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Visualizations
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Caption: Workflow for preparing pTH (73-84) solutions.
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Caption: Troubleshooting logic for pTH (73-84) experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Parathyroid hormone - Wikipedia [en.wikipedia.org]

2. PTH (7-84) Human - Novatein Biosciences [novateinbio.com]

3. Measuring Parathyroid Hormone (PTH) in Patients with Oxidative Stress – Do We Need a
Fourth Generation Parathyroid Hormone Assay? - PMC [pmc.ncbi.nlm.nih.gov]

4. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Technical Support Center: pTH (73-84) for Cell Culture
Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3259678#pth-73-84-solubility-for-cell-culture-media]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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